Cas no 2411325-59-0 ((2E)-N-({6-benzyl-6-azaspiro3.4octan-8-yl}methyl)-4-(dimethylamino)but-2-enamide)

• Product Name: (2E)-N-({6-benzyl-6-azaspiro3.4octan-8-yl}methyl)-4-(dimethylamino)but-2-enamide
• CAS No: 2411325-59-0
• MF: C₂₁H₃₁N₃O
• MW: 341.490345239639
• CID: 5358306
• PubChem ID: 146097846
• Update Time: 2025-07-09

(2E)-N-({6-benzyl-6-azaspiro3.4octan-8-yl}methyl)-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952173813
• (2E)-N-({6-benzyl-6-azaspiro[3.4]octan-8-yl}methyl)-4-(dimethylamino)but-2-enamide
• (E)-N-[(6-Benzyl-6-azaspiro[3.4]octan-8-yl)methyl]-4-(dimethylamino)but-2-enamide
• (2E)-N-({6-benzyl-6-azaspiro3.4octan-8-yl}methyl)-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C21H31N3O/c1-23(2)13-6-10-20(25)22-14-19-16-24(17-21(19)11-7-12-21)15-18-8-4-3-5-9-18/h3-6,8-10,19H,7,11-17H2,1-2H3,(H,22,25)/b10-6+
• InChI Key： OKNFLUWEVHGJLU-UXBLZVDNSA-N
• SMILES： O=C(/C=C/CN(C)C)NCC1CN(CC2C=CC=CC=2)CC21CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 464
• XLogP3: 2.5
• Topological Polar Surface Area: 35.6

Additional information on (2E)-N-({6-benzyl-6-azaspiro3.4octan-8-yl}methyl)-4-(dimethylamino)but-2-enamide

Recent Advances in the Study of (2E)-N-({6-benzyl-6-azaspiro[3.4]octan-8-yl}methyl)-4-(dimethylamino)but-2-enamide (CAS: 2411325-59-0)

The compound (2E)-N-({6-benzyl-6-azaspiro[3.4]octan-8-yl}methyl)-4-(dimethylamino)but-2-enamide (CAS: 2411325-59-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly those involved in neurodegenerative diseases and cancer. The spirocyclic core of the molecule, combined with the benzyl and dimethylamino functional groups, contributes to its high binding affinity and selectivity for target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's interaction with key enzymes, such as kinases and proteases, which are critical in disease progression.

In vitro and in vivo studies have demonstrated promising results, with (2E)-N-({6-benzyl-6-azaspiro[3.4]octan-8-yl}methyl)-4-(dimethylamino)but-2-enamide showing efficacy in reducing tumor growth and mitigating neuroinflammatory responses. Notably, the compound exhibits a favorable pharmacokinetic profile, including good oral bioavailability and minimal off-target effects, making it a viable candidate for further preclinical development.

Ongoing research is exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes. Additionally, efforts are underway to optimize its chemical structure to improve potency and reduce potential toxicity. These advancements underscore the compound's potential as a cornerstone in the development of next-generation therapeutics for complex diseases.

In conclusion, (2E)-N-({6-benzyl-6-azaspiro[3.4]octan-8-yl}methyl)-4-(dimethylamino)but-2-enamide represents a promising avenue for drug discovery, with its multifaceted biological activities and robust chemical properties. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications, paving the way for novel treatment strategies.